2-[2-(3-Chlorophenyl)-2-hydroxyethyl]-6-methylpyridazin-3-one

• IUPAC Name: 2-[2-(3-chlorophenyl)-2-hydroxyethyl]-6-methylpyridazin-3-one
• InChI: InChI=1S/C13H13ClN2O2/c1-9-5-6-13(18)16(15-9)8-12(17)10-3-2-4-11(14)7-10/h2-7,12,17H,8H2,1H3
• InChI Key: APNBKZCCXVLTIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=O)C=C1)CC(C2=CC(=CC=C2)Cl)O
• Molecular Formula: C13H13ClN2O2
• Molecular Weight: 264.71 g/mol

Description

2-[2-(3-Chlorophenyl)-2-hydroxyethyl]-6-methylpyridazin-3-one is a chemical compound that has gained significant attention in the field of scientific research. It is a pyridazinone derivative that has shown promising results in various studies. This compound has been synthesized using different methods and has been extensively studied for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-[2-(3-Chlorophenyl)-2-hydroxyethyl]-6-methylpyridazin-3-one is not fully understood. However, it is believed to act through different pathways depending on the target. In cancer cells, it has been shown to induce apoptosis by activating the caspase pathway. In inflammation, it has been shown to reduce the production of pro-inflammatory cytokines by inhibiting the NF-κB pathway. In oxidative stress, it has been shown to scavenge free radicals and reduce lipid peroxidation by increasing the activity of antioxidant enzymes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, it has been shown to inhibit the proliferation of cancer cells and induce apoptosis. In inflammation, it has been shown to reduce the production of pro-inflammatory cytokines. In oxidative stress, it has been shown to scavenge free radicals and reduce lipid peroxidation. It has also been shown to have anti-diabetic, anti-hypertensive, and anti-atherogenic effects.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[2-(3-Chlorophenyl)-2-hydroxyethyl]-6-methylpyridazin-3-one in lab experiments include its easy synthesis, low toxicity, and wide range of biological activities. However, its limitations include its poor solubility in water and its instability in acidic and basic conditions.

Future Directions

There are several future directions for the study of 2-[2-(3-Chlorophenyl)-2-hydroxyethyl]-6-methylpyridazin-3-one. One direction is to investigate its potential as a therapeutic agent for cancer, inflammation, and oxidative stress. Another direction is to explore its mechanism of action and identify new targets. Additionally, the development of new synthesis methods and the modification of the chemical structure may improve its solubility and stability. Finally, the use of animal models and clinical trials may provide further insight into its efficacy and safety.

Synthesis Methods

The synthesis of 2-[2-(3-Chlorophenyl)-2-hydroxyethyl]-6-methylpyridazin-3-one has been reported using different methods. One of the most common methods is the reaction of 3-chlorobenzaldehyde with ethyl acetoacetate, followed by the reaction of the resulting compound with hydrazine hydrate and methyl ethyl ketone. The reaction mixture is then refluxed to obtain the final product. Another method involves the reaction of 3-chlorobenzaldehyde with 2-hydroxyethyl acrylate, followed by the reaction of the resulting compound with methyl hydrazinecarboxylate. The reaction mixture is then refluxed to obtain the final product.

Scientific Research Applications

2-[2-(3-Chlorophenyl)-2-hydroxyethyl]-6-methylpyridazin-3-one has been extensively studied for its scientific research application. It has shown promising results in various studies related to cancer, inflammation, and oxidative stress. In cancer research, this compound has been shown to inhibit the proliferation of cancer cells and induce apoptosis. In inflammation research, it has been shown to reduce the production of pro-inflammatory cytokines. In oxidative stress research, it has been shown to scavenge free radicals and reduce lipid peroxidation.